Cas no 69240-98-8 (1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone)
69240-98-8 structure
Product Name:1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone
CAS No:69240-98-8
MF:C9H9ClO3
MW:200.618962049484
CID:1733804
PubChem ID:155265
Update Time:2025-04-21
1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone
- 6-chloroacetoguaiacone
- AC1L4DXD
- 6-chloroacetovanillone
- 1-(2-Chlor-4-hydroxy-5-methoxy-phenyl)-aethanon
- Ethanone, 1-(2-chloro-4-hydroxy-5-methoxyphenyl)-
- 1-(2-chloro-4-hydroxy-5-methoxy-phenyl)-ethanone
- DTXSID70219304
- 69240-98-8
-
- Inchi: 1S/C9H9ClO3/c1-5(11)6-3-9(13-2)8(12)4-7(6)10/h3-4,12H,1-2H3
- InChI Key: GETMWOHVBMTRAM-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C(C)=O)OC)O
Computed Properties
- Exact Mass: 200.024
- Monoisotopic Mass: 200.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.291
- Boiling Point: 310.6°C at 760 mmHg
- Flash Point: 141.6°C
- Refractive Index: 1.553
1-(2-chloro-4-hydroxy-5-methoxyphenyl)ethanone Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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